1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-[(3,4-difluorophenyl)methyl]-4-(4-fluorophenyl)piperazine
• InChI: InChI=1S/C17H17F3N2/c18-14-2-4-15(5-3-14)22-9-7-21(8-10-22)12-13-1-6-16(19)17(20)11-13/h1-6,11H,7-10,12H2
• InChI Key: AAOQZVIXINSYKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)F)F)C3=CC=C(C=C3)F
• Molecular Formula: C17H17F3N2
• Molecular Weight: 306.32 g/mol

Description

1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine, also known as DF4P, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DF4P belongs to the class of piperazine derivatives and is a promising candidate for the development of novel drugs that can target various diseases.

Mechanism of Action

The exact mechanism of action of 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI). SSRIs are a class of drugs that are commonly used to treat depression and anxiety disorders. 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has also been shown to modulate the activity of various neurotransmitters in the brain, including dopamine and norepinephrine.
Biochemical and Physiological Effects:
1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can help improve mood and reduce anxiety. 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has also been shown to have antioxidant properties, which can help protect the brain from oxidative stress and prevent neurodegeneration.

Advantages and Limitations for Lab Experiments

1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity yield, making it a viable option for large-scale production. 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has also been extensively studied for its pharmacological activities, making it a promising candidate for the development of novel drugs. However, 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has some limitations, including its potential toxicity and lack of clinical data.

Future Directions

There are several future directions for research on 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine. One potential avenue is to further investigate its neuroprotective properties and its potential for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential area of research is to explore the use of 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to evaluate the safety and efficacy of 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine in clinical trials.
Conclusion:
In conclusion, 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It has been extensively studied for its pharmacological activities and has been found to exhibit a wide range of biochemical and physiological effects. 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has several advantages for lab experiments, including its ease of synthesis and high purity yield. However, further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine can be synthesized by reacting 3,4-difluorobenzylamine with 4-fluorophenylpiperazine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain a high yield of pure 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine. The synthesis method of 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has been optimized to improve its purity and yield, making it a viable option for large-scale production.

Scientific Research Applications

1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. 1-(3,4-difluorobenzyl)-4-(4-fluorophenyl)piperazine has also been shown to have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.